Cas no 2680665-77-2 (benzyl N-5-bromo-2-(difluoromethoxy)pyridin-3-ylcarbamate)

• Product Name: benzyl N-5-bromo-2-(difluoromethoxy)pyridin-3-ylcarbamate
• CAS No: 2680665-77-2
• MF: C₁₄H₁₁BrF₂N₂O₃
• MW: 373.149549722672
• CID: 5621475
• PubChem ID: 165936565
• Update Time: 2025-10-29

benzyl N-5-bromo-2-(difluoromethoxy)pyridin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28301104
• 2680665-77-2
• benzyl N-[5-bromo-2-(difluoromethoxy)pyridin-3-yl]carbamate
• benzyl N-5-bromo-2-(difluoromethoxy)pyridin-3-ylcarbamate

• Inchi： 1S/C14H11BrF2N2O3/c15-10-6-11(12(18-7-10)22-13(16)17)19-14(20)21-8-9-4-2-1-3-5-9/h1-7,13H,8H2,(H,19,20)
• InChI Key： TUFRUJFJSYEGLR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)NC(=O)OCC1C=CC=CC=1)OC(F)F

Computed Properties

• Exact Mass: 371.99211g/mol
• Monoisotopic Mass: 371.99211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 60.4Ų

Additional information on benzyl N-5-bromo-2-(difluoromethoxy)pyridin-3-ylcarbamate

Recent Advances in the Study of Benzyl N-5-bromo-2-(difluoromethoxy)pyridin-3-ylcarbamate (CAS: 2680665-77-2)

Benzyl N-5-bromo-2-(difluoromethoxy)pyridin-3-ylcarbamate (CAS: 2680665-77-2) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core and difluoromethoxy substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

The synthesis of benzyl N-5-bromo-2-(difluoromethoxy)pyridin-3-ylcarbamate involves a multi-step process that includes the introduction of the difluoromethoxy group and subsequent carbamate formation. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more detailed pharmacological evaluations. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize the compound and ensure its structural integrity.

Pharmacological studies have revealed that benzyl N-5-bromo-2-(difluoromethoxy)pyridin-3-ylcarbamate exhibits notable activity in modulating specific biological pathways. Preliminary in vitro assays indicate that the compound may interact with key enzymes involved in inflammatory and oncogenic processes. These findings suggest potential applications in the treatment of inflammatory diseases and certain types of cancer. However, further in vivo studies are required to validate these observations and assess the compound's safety profile.

One of the most intriguing aspects of this compound is its mechanism of action. Recent research has proposed that benzyl N-5-bromo-2-(difluoromethoxy)pyridin-3-ylcarbamate may act as a selective inhibitor of certain kinase enzymes, which play a critical role in cell signaling and proliferation. This selectivity could potentially reduce off-target effects and enhance therapeutic efficacy. Computational modeling and molecular docking studies have provided insights into the compound's binding affinity and interaction with target proteins, offering a foundation for future drug design efforts.

Despite these promising findings, challenges remain in the development of benzyl N-5-bromo-2-(difluoromethoxy)pyridin-3-ylcarbamate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are also exploring structural modifications to optimize the compound's pharmacological properties and improve its drug-like characteristics.

In conclusion, benzyl N-5-bromo-2-(difluoromethoxy)pyridin-3-ylcarbamate (CAS: 2680665-77-2) represents a promising candidate for further investigation in the field of chemical biology and drug discovery. Its unique structural features and preliminary pharmacological activities warrant continued research to fully elucidate its therapeutic potential. Future studies should focus on advancing the compound through preclinical development and exploring its applications in targeted therapies.